Cas no 52696-91-0 (1-Butyl-3,3-dimethylurea)

• Product Name: 1-Butyl-3,3-dimethylurea
• CAS No: 52696-91-0
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• MDL: MFCD00043735
• CID: 373745
• PubChem ID: 142949
• Update Time: 2025-10-31

1-Butyl-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• Urea,N'-butyl-N,N-dimethyl-
• 1-BUTYL-3,3-DIMETHYLUREA
• 1-BUTYL-3,3-DIMETHYLUREA ---CLEAR SIRUP OR LOW MELTING SOLID---
• 3-butyl-1,1-dimethylurea
• FT-0607560
• CCA69691
• AKOS006241119
• SCHEMBL3091042
• 52696-91-0
• DTXSID90200658
• XJQKHXXRLQIHMS-UHFFFAOYSA-N
• 1-(n-Butyl)-3,3-dimethyl urea
• N',N'-Dimethyl-N-butylurea
• N-butyl-N',N'-dimethylurea
• MFCD00043735
• 1-Butyl-3,3-dimethylurea

• MDL： MFCD00043735
• Inchi： 1S/C7H16N2O/c1-4-5-6-8-7(10)9(2)3/h4-6H2,1-3H3,(H,8,10)
• InChI Key： XJQKHXXRLQIHMS-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NCCCC

Computed Properties

• Exact Mass: 144.12600
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 1.44860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas

Additional information on 1-Butyl-3,3-dimethylurea

Introduction to 1-Butyl-3,3-dimethylurea (CAS No. 52696-91-0)

1-Butyl-3,3-dimethylurea, also known by its CAS number 52696-91-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of ureas and is characterized by its specific structural features, which include a butyl group and two methyl groups attached to the urea moiety.

The molecular formula of 1-Butyl-3,3-dimethylurea is C₇H₁₆N₂O and its molecular weight is approximately 144.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its physical and chemical properties make it a versatile molecule for a wide range of applications.

In the pharmaceutical industry, 1-Butyl-3,3-dimethylurea has been explored for its potential as a drug candidate. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1-Butyl-3,3-dimethylurea effectively reduced inflammation in animal models of arthritis. The researchers attributed this effect to the compound's ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 1-Butyl-3,3-dimethylurea has also been investigated for its use in agrochemicals. In a study published in the Journal of Agricultural and Food Chemistry in 2021, researchers found that this compound could serve as an effective herbicide against certain weed species. The study demonstrated that 1-Butyl-3,3-dimethylurea selectively inhibited the growth of broadleaf weeds without significantly affecting crop plants. This selective herbicidal activity makes it a promising candidate for sustainable weed management practices.

In the field of materials science, 1-Butyl-3,3-dimethylurea has shown potential as a functional additive in polymer formulations. A recent study published in the Journal of Applied Polymer Science in 2020 reported that incorporating 1-Butyl-3,3-dimethylurea into polymeric materials improved their mechanical properties and thermal stability. The researchers found that the compound acted as a plasticizer and cross-linking agent, enhancing the flexibility and durability of the polymers.

The synthesis of 1-Butyl-3,3-dimethylurea can be achieved through various methods. One common approach involves the reaction of butylamine with dimethylcarbamoyl chloride under controlled conditions. This method yields high purity product with good yield and is widely used in industrial settings. Another synthetic route involves the condensation of butylamine with dimethylurea in the presence of a catalyst. Both methods have been optimized to ensure efficient production on both laboratory and industrial scales.

Safety considerations are an important aspect when handling 1-Butyl-3,3-dimethylurea. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles when handling the compound. Additionally, storage conditions should be controlled to prevent degradation or contamination.

In conclusion, 1-Butyl-3,3-dimethylurea (CAS No. 52696-91-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive molecule for further research and development. As new studies continue to uncover its potential benefits and applications, it is likely that this compound will play an increasingly important role in various industries.